Cas no 2090464-73-4 (3-Ethyl-3-fluorocyclobutane-1-carboxylic acid)

• Product Name: 3-Ethyl-3-fluorocyclobutane-1-carboxylic acid
• CAS No: 2090464-73-4
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• MDL: MFCD30478163
• CID: 4759439
• Update Time: 2026-02-26

3-Ethyl-3-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-fluorocyclobutane-1-carboxylic acid
• cis-3-ethyl-3-fluorocyclobutane-1-carboxylic acid
• trans-3-ethyl-3-fluorocyclobutane-1-carboxylic acid
• SB22363
• 3-Ethyl-3-fluorocyclobutane-1-carboxylic acid

• MDL： MFCD30478163
• Inchi： 1S/C7H11FO2/c1-2-7(8)3-5(4-7)6(9)10/h5H,2-4H2,1H3,(H,9,10)
• InChI Key： FQAPNWWKSUQOEI-UHFFFAOYSA-N
• SMILES： FC1(CC)CC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Additional information on 3-Ethyl-3-fluorocyclobutane-1-carboxylic acid

3-Ethyl-3-fluorocyclobutane-1-carboxylic Acid: A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 3-Ethyl-3-fluorocyclobutane-1-carboxylic acid (CAS No. 2090464-73-4) has emerged as a structurally unique and synthetically valuable intermediate. This fluorocyclobutane derivative combines the steric effects of the cyclobutane ring with the electronic influence of fluorine substitution, making it particularly interesting for pharmaceutical research and material science applications.

The molecular structure of 3-Ethyl-3-fluorocyclobutane carboxylic acid features a strained four-membered ring system with strategic substitutions that influence its reactivity profile. The presence of both fluorine and carboxylic acid functional groups on the same small ring system creates interesting possibilities for further derivatization, particularly in the development of bioactive molecules and specialty chemicals.

Recent trends in medicinal chemistry have shown growing interest in fluorinated small rings like 3-Ethyl-3-fluorocyclobutane-1-carboxylate derivatives. These compounds are being investigated for their potential to improve metabolic stability and membrane permeability in drug candidates. The fluorocyclobutane moiety offers a balance between conformational rigidity and synthetic accessibility that makes it attractive for fragment-based drug discovery approaches.

From a synthetic chemistry perspective, 3-Ethyl-3-fluoro cyclobutane carboxylic acid serves as a valuable precursor for various transformations. The carboxylic acid group can be readily converted to amides, esters, or reduced to alcohols, while the fluorine atom can participate in selective substitution reactions. This dual functionality makes it a versatile building block for creating diverse molecular architectures.

The physicochemical properties of 3-Ethyl-3-fluorocyclobutane-1-carboxylic acid are influenced by its unique structure. The cyclobutane ring introduces significant ring strain (approximately 26 kcal/mol), while the fluorine substitution affects both the electronic distribution and the overall dipole moment of the molecule. These characteristics contribute to its unusual reactivity patterns compared to more conventional fluorinated compounds.

In material science applications, derivatives of 3-Fluoro-3-ethylcyclobutane carboxylic acid have shown promise as monomers for specialty polymers. The constrained geometry of the cyclobutane ring can impart desirable mechanical properties to resulting materials, while the fluorine atoms can influence surface characteristics and thermal stability. Researchers are particularly interested in these aspects for developing high-performance coatings and engineered thermoplastics.

The synthesis of 3-Ethyl-3-fluorocyclobutane-1-carboxylic acid typically involves multi-step sequences starting from readily available cyclobutane precursors. Modern approaches often employ fluorination strategies using electrophilic or nucleophilic fluorine sources, followed by careful functional group manipulation to install the carboxylic acid moiety. Recent advances in C-F bond formation methodologies have improved the efficiency of producing such fluorinated building blocks.

Analytical characterization of 3-Ethyl-3-fluorocyclobutane carboxylate derivatives presents some unique challenges due to the strained ring system. Advanced techniques including 19F NMR spectroscopy and X-ray crystallography are often employed to confirm structures and study conformational preferences. The fluorine chemical shift typically appears in characteristic regions that help distinguish this compound from other fluorinated species.

As the pharmaceutical industry continues to explore three-dimensional molecular scaffolds for drug discovery, compounds like 3-Ethyl-3-fluorocyclobutane-1-carboxylic acid are gaining attention. Their combination of compact size, defined stereochemistry, and the ability to engage in specific molecular interactions makes them valuable for addressing challenging biological targets. Several research groups have reported successful incorporation of similar fluorinated cyclobutanes into clinical candidates.

From a commercial availability standpoint, 3-Ethyl-3-fluoro-cyclobutane carboxylic acid is typically supplied by specialty chemical manufacturers focusing on fluorinated building blocks. The compound is generally offered in research quantities with high purity specifications suitable for pharmaceutical applications. Current market trends indicate growing demand for such structurally sophisticated fluorinated intermediates as drug discovery programs increasingly prioritize three-dimensionality in molecular design.

Environmental and handling considerations for 3-Ethyl-3-fluorocyclobutane-1-carboxylic acid follow standard laboratory safety protocols for carboxylic acids and organofluorine compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when handling this material. The compound's stability profile makes it suitable for standard storage conditions under inert atmosphere at controlled temperatures.

Future research directions for 3-Fluoro-3-ethylcyclobutane-1-carboxylic acid derivatives may explore their potential in asymmetric synthesis, where the chiral center created by fluorine substitution could be exploited for stereoselective transformations. Additionally, their application in metal-organic frameworks (MOFs) and other advanced materials represents an emerging area of investigation that could benefit from the unique spatial and electronic properties of this fluorinated scaffold.

For researchers working with fluorinated small ring systems, 3-Ethyl-3-fluorocyclobutane-1-carboxylic acid offers a compelling combination of synthetic utility and structural features. Its growing importance in medicinal chemistry and materials science underscores the value of such specialized building blocks in addressing contemporary challenges in molecular design and discovery.